Cas no 82087-66-9 (1H-Pyrrole-1,2-dicarboxylic acid, 2,5-dihydro-4-phenyl-, 1-(phenylmethyl) ester, (S)- (9CI))

• Product Name: 1H-Pyrrole-1,2-dicarboxylic acid, 2,5-dihydro-4-phenyl-, 1-(phenylmethyl) ester, (S)- (9CI)
• CAS No: 82087-66-9
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 5667427
• Update Time: 2023-09-11

1H-Pyrrole-1,2-dicarboxylic acid, 2,5-dihydro-4-phenyl-, 1-(phenylmethyl) ester, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1,2-dicarboxylic acid, 2,5-dihydro-4-phenyl-, 1-(phenylmethyl) ester, (S)- (9CI)

• Inchi： 1S/C19H17NO4/c21-18(22)17-11-16(15-9-5-2-6-10-15)12-20(17)19(23)24-13-14-7-3-1-4-8-14/h1-11,17H,12-13H2,(H,21,22)/t17-/m0/s1
• InChI Key： NCRMJLILAXQXRJ-KRWDZBQOSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC(C2=CC=CC=C2)=C[C@H]1C(O)=O

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Melting Point: 152-153 °C(Solv: ethyl ether (60-29-7))
• Boiling Point: 527.4±50.0 °C(Predicted)
• pka: 3.57±0.40(Predicted)